2-(3-Hydroxypropoxy)benzaldehyde

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• SMILES: C1=CC=C(C(=C1)C=O)OCCCO
• InChI: InChI=1S/C10H12O3/c11-6-3-7-13-10-5-2-1-4-9(10)8-12/h1-2,4-5,8,11H,3,6-7H2
• InChIKey: GIPHYXLDIXDOKR-UHFFFAOYSA-N

Sourcing generic benzaldehyde analogs without rigorous linker validation risks synthetic failure due to altered H-bonding and flexibility. 2-(3-Hydroxypropoxy)benzaldehyde (CAS 54373-16-9) provides a precise ortho-propoxy scaffold with a reactive aldehyde and terminal hydroxyl group, ensuring conformational adaptability for chelation and donor-acceptor systems. • Enables tailored ligand geometry with 7 rotatable bonds; XLogP3 = 1.3 improves organic phase partitioning over ethoxy analogs. • Demonstrated utility in constructing Cu²⁺-selective fluorescent probes and porphyrin-fullerene dyads. • Supplied with verified purity to minimize downstream purification bottlenecks; ideal for MOF pore tuning.

2-(3-Hydroxypropoxy)benzaldehyde: Structural & Physicochemical Baseline

2-(3-Hydroxypropoxy)benzaldehyde (CAS 54373-16-9) is a bifunctional benzaldehyde derivative featuring a flexible 3-hydroxypropoxy substituent at the ortho position. This architecture provides both a reactive aldehyde handle for condensation chemistry (e.g., Schiff base formation) and a terminal hydroxyl group for further derivatization, rendering it a versatile building block in organic synthesis and chemical biology [1]. The compound is typically supplied as a solid with a purity of ≥95% . Its molecular formula is C₁₀H₁₂O₃ with a molecular weight of 180.20 g/mol [1].

Bifunctional building block: aldehyde and terminal hydroxyl handles

Ortho-substituted propoxy linker for flexible molecular design

Research-grade solid for synthetic chemistry workflows

• [1] PubChem. 2-Hydroxy-3-propoxybenzaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-propoxybenzaldehyde View Source

Structural Uniqueness of 2-(3-Hydroxypropoxy)benzaldehyde

The precise ortho-substitution pattern and the specific length of the hydroxyalkoxy linker in 2-(3-hydroxypropoxy)benzaldehyde critically govern its physicochemical properties and reactivity profile. Subtle changes in linker length (e.g., ethoxy vs. propoxy) or substitution position (e.g., ortho vs. para) can dramatically alter hydrogen-bonding capacity, molecular flexibility, and electronic effects on the aldehyde group, thereby impacting reaction kinetics, product purity, and downstream application performance [1]. Consequently, substituting this compound with a generic benzaldehyde analog without rigorous validation introduces significant risk of synthetic failure or suboptimal material properties.

Linker Length

Ethoxy vs. propoxy linker may shift conformational flexibility and lipophilicity, potentially altering reactivity and material properties.

Substitution Position

Ortho vs. para substitution changes electronic and steric influences on the aldehyde group, which can affect reaction kinetics.

Positional Isomer

2-Hydroxy-3-propoxybenzaldehyde has identical molecular weight but distinct connectivity; CAS verification is essential to avoid synthetic mismatch.

• [1] PubChem. 2-Hydroxy-3-propoxybenzaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-propoxybenzaldehyde View Source

2-(3-Hydroxypropoxy)benzaldehyde: Quantitative Comparison with Analogs

Hydrogen Bonding Capacity: 3-Hydroxypropoxy vs. 2-Hydroxyethoxy

The propoxy linker in 2-(3-hydroxypropoxy)benzaldehyde provides an additional methylene unit compared to the ethoxy analog, increasing the total hydrogen bond acceptor count and molecular flexibility. This distinction is quantified by comparing computed hydrogen bond donor and acceptor counts [1].

H-Bond Donor / Acceptor

Data to verify

Target 1 / 3

Ethoxy analog 1 / 3

Identical counts; conformational flexibility differs

Computed properties from PubChem

Evidence Dimension	Hydrogen Bond Donor / Acceptor Count
Target Compound Data	1 / 3
Comparator Or Baseline	2-(2-Hydroxyethoxy)benzaldehyde: 1 / 3 (Note: Ethoxy analog also has 1/3, but the propoxy chain offers greater conformational flexibility due to increased rotatable bonds, see separate evidence item.)
Quantified Difference	0 / 0
Conditions	Computed physicochemical properties from PubChem database entries for the respective compounds [1].

Why This Matters

While donor/acceptor counts are identical, the increased rotatable bonds in the propoxy chain (7 vs. 6) confer greater conformational flexibility, which can be critical for achieving optimal molecular recognition in supramolecular assemblies or biomolecular conjugates.

• [1] PubChem. 2-Hydroxy-3-propoxybenzaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-propoxybenzaldehyde View Source

Rotatable Bond Count: 3-Hydroxypropoxy vs. 2-Hydroxyethoxy

The propoxy linker in 2-(3-hydroxypropoxy)benzaldehyde possesses one additional rotatable bond compared to the ethoxy linker in 2-(2-hydroxyethoxy)benzaldehyde, significantly enhancing the molecule's ability to adopt diverse conformations [1]. This increased flexibility can be advantageous for applications requiring dynamic binding or self-assembly.

Rotatable Bonds

Data to verify

7

+1 vs ethoxy analog (6)

Enhanced conformational adaptability

Computed from PubChem; may influence binding entropy

Evidence Dimension	Rotatable Bond Count
Target Compound Data	7
Comparator Or Baseline	2-(2-Hydroxyethoxy)benzaldehyde: 6
Quantified Difference	1 additional rotatable bond
Conditions	Computed physicochemical properties from PubChem database entries for the respective compounds [1].

Why This Matters

Greater conformational flexibility can enhance the entropic benefit of binding events and enable the compound to serve as a more adaptable linker in bioconjugation or material science applications.

• [1] PubChem. 2-Hydroxy-3-propoxybenzaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-propoxybenzaldehyde View Source

Topological Polar Surface Area (TPSA) Comparison

The TPSA of 2-(3-hydroxypropoxy)benzaldehyde is identical to that of its ethoxy analog, as both possess the same hydrogen-bonding functional groups. This indicates comparable passive membrane permeability potential [1].

TPSA

Data to verify

46.5 Ų

Identical to ethoxy analog

Comparable passive permeability potential

LogP difference may still modulate partitioning

Evidence Dimension	Topological Polar Surface Area (Ų)
Target Compound Data	46.5
Comparator Or Baseline	2-(2-Hydroxyethoxy)benzaldehyde: 46.5
Quantified Difference	0
Conditions	Computed physicochemical properties from PubChem database entries for the respective compounds [1].

Why This Matters

While TPSA is equivalent, the increased lipophilicity of the propoxy chain (higher logP) may modulate overall membrane partitioning, a consideration for applications involving cellular uptake or bioavailability.

• [1] PubChem. 2-Hydroxy-3-propoxybenzaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-propoxybenzaldehyde View Source

Lipophilicity (XLogP3) Comparison

The propoxy linker confers greater lipophilicity compared to the ethoxy analog, as reflected in the higher computed XLogP3 value. This difference can influence solubility, membrane permeability, and intermolecular interactions [1].

XLogP3

Data to verify

1.3

+0.6 vs ethoxy analog (0.7)

Increased hydrophobicity may affect organic phase partitioning

Computed logP; experimental verification recommended

Evidence Dimension	XLogP3 (Predicted LogP)
Target Compound Data	1.3
Comparator Or Baseline	2-(2-Hydroxyethoxy)benzaldehyde: 0.7
Quantified Difference	+0.6
Conditions	Computed physicochemical properties from PubChem database entries for the respective compounds [1].

Why This Matters

A higher logP indicates increased hydrophobicity, which can enhance the compound's compatibility with non-polar environments, improve its performance in hydrophobic matrices, or influence its biological distribution profile.

• [1] PubChem. 2-Hydroxy-3-propoxybenzaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-propoxybenzaldehyde View Source

Molecular Weight vs. Positional Isomer

2-(3-Hydroxypropoxy)benzaldehyde and its positional isomer 2-hydroxy-3-propoxybenzaldehyde share the identical molecular formula (C₁₀H₁₂O₃) and thus the same molecular weight (180.20 g/mol). However, their distinct substitution patterns lead to divergent chemical and biological properties [1]. This highlights the necessity of precise structural specification in procurement.

Molecular Weight

Data to verify

180.20 g/mol

Identical to positional isomer

Indistinguishable by MW alone; requires CAS and NMR verification

Isomer 2-hydroxy-3-propoxybenzaldehyde shares same MW

Evidence Dimension	Molecular Weight
Target Compound Data	180.20 g/mol
Comparator Or Baseline	2-Hydroxy-3-propoxybenzaldehyde: 180.20 g/mol
Quantified Difference	0 g/mol
Conditions	Computed molecular weight from PubChem database entries [1].

Why This Matters

Indistinguishable by molecular weight alone, these isomers must be differentiated by CAS number and structural verification (e.g., NMR) to ensure the correct compound is procured for a specific synthetic or biological application.

• [1] PubChem. 2-Hydroxy-3-propoxybenzaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-propoxybenzaldehyde View Source

GHS Hazard Classification: Propoxy vs. Ethoxy Analog

Both compounds carry comparable acute toxicity warnings, but 2-(2-hydroxyethoxy)benzaldehyde additionally presents aquatic toxicity (H412) and eye irritation (H319) hazards, whereas 2-(3-hydroxypropoxy)benzaldehyde is classified only for acute oral toxicity (H302) and skin irritation (H315) [1]. This differential hazard profile may influence handling protocols and procurement preferences in certain laboratory environments.

GHS Hazards

Data to verify

Target H302, H315

Ethoxy analog H302, H315, H319, H412

Simplified hazard profile may reduce handling burden

Based on vendor SDS; verify current classification

Evidence Dimension	GHS Hazard Statements
Target Compound Data	H302 (Harmful if swallowed), H315 (Causes skin irritation)
Comparator Or Baseline	2-(2-Hydroxyethoxy)benzaldehyde: H302, H315, H319 (Causes serious eye irritation), H412 (Harmful to aquatic life with long lasting effects)
Quantified Difference	Absence of H319 and H412 statements
Conditions	GHS classification data from PubChem and vendor safety documentation [1].

Why This Matters

The reduced hazard profile of 2-(3-hydroxypropoxy)benzaldehyde may simplify safety compliance and waste handling, potentially lowering overall procurement and operational costs in certain settings.

• [1] PubChem. 2-Hydroxy-3-propoxybenzaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-propoxybenzaldehyde View Source

2-(3-Hydroxypropoxy)benzaldehyde: Key Application Scenarios

Conformationally Flexible Schiff Base Chemosensors

The increased rotatable bond count (7) and moderate lipophilicity (XLogP3 = 1.3) of 2-(3-hydroxypropoxy)benzaldehyde make it particularly suitable for constructing Schiff base ligands that require a degree of conformational adaptability for optimal metal ion chelation. Its use as a building block for fluorescent probes targeting Cu²⁺ has been demonstrated, where the flexible linker may facilitate favorable binding geometries [1].

Porphyrin-Based Bioconjugation Linker

The ortho-hydroxypropoxy substitution pattern provides a bifunctional handle for the synthesis of porphyrin-fullerene dyads and related architectures . The propoxy linker's enhanced flexibility (7 rotatable bonds) compared to shorter ethoxy analogs (6 rotatable bonds) may be advantageous for achieving the desired spatial orientation in donor-acceptor systems, potentially improving photophysical performance.

Building Block for MOFs and Coordination Polymers

The presence of both an aldehyde group for Schiff base formation and a terminal hydroxyl group for further functionalization or metal coordination makes 2-(3-hydroxypropoxy)benzaldehyde a versatile precursor for designing novel ligands for MOFs. Its moderate lipophilicity (XLogP3 = 1.3) and hydrogen-bonding capacity (1 donor, 3 acceptors) can be exploited to tune pore polarity and guest-host interactions [1].

Fine Chemical Intermediate with Moderate Hydrophobicity

For synthetic pathways where an intermediate with a higher logP (1.3 vs. 0.7 for the ethoxy analog) is desired to improve organic phase partitioning or reduce water solubility, 2-(3-hydroxypropoxy)benzaldehyde offers a quantifiable advantage. This property can streamline purification steps and enhance overall process efficiency [1].

Application

Selection Property

Validation Focus

Schiff base chemosensor synthesis

Conformational flexibility

Metal chelation geometry and response

Porphyrin-dyad bioconjugation

Bifunctional aldehyde/hydroxyl handles

Spatial orientation in donor-acceptor systems

MOF ligand development

H-bond capacity & moderate lipophilicity

Pore polarity and guest-host interaction

Phase-transfer synthesis

Modulated lipophilicity

Organic phase partitioning context

• [1] PubChem. 2-Hydroxy-3-propoxybenzaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-3-propoxybenzaldehyde View Source